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Compound of Interest

Compound Name: 3-Bromocyclopentene

Cat. No.: B1599834 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 3-Bromocyclopentene, tailored for laboratory professionals in research and

drug development. Adherence to these guidelines is critical for ensuring a safe laboratory

environment.

Chemical Identifier and Physical Properties

Property Value

IUPAC Name 3-bromocyclopentene

Molecular Formula C₅H₇Br

CAS Number 36291-48-2

Boiling Point 118 - 119 °C (244 - 246 °F)

Density 1.216 g/mL at 25 °C (77 °F)

Appearance Light brown clear liquid

Flash Point 42 °C (108 °F) - closed cup

Hazard Identification and Precautionary Measures

3-Bromocyclopentene is a hazardous chemical requiring careful handling. The primary

hazards are summarized below.
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Hazard GHS Classification Precautionary Statements

Flammability Flammable Liquid, Category 2

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P233:

Keep container tightly closed.

P240: Ground/bond container

and receiving equipment.

P241: Use explosion-proof

electrical/ventilating/lighting

equipment. P242: Use only

non-sparking tools. P243: Take

precautionary measures

against static discharge.

Health Hazards Skin Irritation, Category 2

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Eye Irritation, Category 2A

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Specific target organ toxicity —

single exposure, Category 3

(Respiratory system)

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Bromocyclopentene to minimize exposure

and ensure personal safety.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[3][4]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[3]

Prevents skin contact which

can cause irritation.[5]

Body Protection

Flame retardant antistatic

protective clothing and a lab

coat.

Protects against accidental

spills and fire hazards.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.[3]

Prevents respiratory tract

irritation from inhaling vapors.

[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of 3-
Bromocyclopentene from preparation to disposal.
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Safe Handling Workflow for 3-Bromocyclopentene

Preparation

Handling & Experimentation

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather and Inspect Materials

Transfer Chemical in Fume Hood

Perform Experiment

Spill Kit Readily Available Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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